Cas no 105051-01-2 (2H-Pyran, tetrahydro-2-[3-[4-(phenylmethoxy)butoxy]propoxy]-)

2H-Pyran, tetrahydro-2-[3-[4-(phenylmethoxy)butoxy]propoxy]- structure
105051-01-2 structure
Product Name:2H-Pyran, tetrahydro-2-[3-[4-(phenylmethoxy)butoxy]propoxy]-
CAS No:105051-01-2
MF:C19H30O4
MW:322.439106464386
CID:1149575
PubChem ID:70451722
Update Time:2025-04-20

2H-Pyran, tetrahydro-2-[3-[4-(phenylmethoxy)butoxy]propoxy]- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran, tetrahydro-2-[3-[4-(phenylmethoxy)butoxy]propoxy]-
    • 105051-01-2
    • SCHEMBL10821993
    • 2-(3-(4-(Benzyloxy)butoxy)propoxy)tetrahydro-2H-pyran
    • DB-162989
    • Inchi: 1S/C19H30O4/c1-2-9-18(10-3-1)17-21-13-7-6-12-20-14-8-16-23-19-11-4-5-15-22-19/h1-3,9-10,19H,4-8,11-17H2
    • InChI Key: PYGDGXMFSVXNST-UHFFFAOYSA-N
    • SMILES: O1CCCCC1OCCCOCCCCOCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 322.2145
  • Monoisotopic Mass: 322.21440943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92
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